Cas no 921544-32-3 (1-acetyl-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dihydro-1H-indole-5-sulfonamide)
1-acetyl-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1-acetyl-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dihydro-1H-indole-5-sulfonamide
- 1H-Indole-5-sulfonamide, 1-acetyl-N-[4-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-2,3-dihydro-
-
- Inchi: 1S/C22H22N4O5S2/c1-3-32(28,29)22-11-9-20(23-24-22)16-4-6-18(7-5-16)25-33(30,31)19-8-10-21-17(14-19)12-13-26(21)15(2)27/h4-11,14,25H,3,12-13H2,1-2H3
- InChI Key: ZWMPUGMPWKDDNF-UHFFFAOYSA-N
- SMILES: N1(C(C)=O)C2=C(C=C(S(NC3=CC=C(C4=NN=C(S(CC)(=O)=O)C=C4)C=C3)(=O)=O)C=C2)CC1
Experimental Properties
- Density: 1.431±0.06 g/cm3(Predicted)
- Boiling Point: 844.6±75.0 °C(Predicted)
- pka: 7.84±0.20(Predicted)
1-acetyl-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dihydro-1H-indole-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2217-0158-2μmol |
1-acetyl-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1H-indole-5-sulfonamide |
921544-32-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2217-0158-5μmol |
1-acetyl-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1H-indole-5-sulfonamide |
921544-32-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2217-0158-10μmol |
1-acetyl-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1H-indole-5-sulfonamide |
921544-32-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2217-0158-20μmol |
1-acetyl-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1H-indole-5-sulfonamide |
921544-32-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2217-0158-1mg |
1-acetyl-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1H-indole-5-sulfonamide |
921544-32-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2217-0158-2mg |
1-acetyl-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1H-indole-5-sulfonamide |
921544-32-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2217-0158-3mg |
1-acetyl-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1H-indole-5-sulfonamide |
921544-32-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2217-0158-4mg |
1-acetyl-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1H-indole-5-sulfonamide |
921544-32-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2217-0158-5mg |
1-acetyl-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1H-indole-5-sulfonamide |
921544-32-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2217-0158-10mg |
1-acetyl-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1H-indole-5-sulfonamide |
921544-32-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-acetyl-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dihydro-1H-indole-5-sulfonamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-acetyl-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dihydro-1H-indole-5-sulfonamide
Recent Advances in the Study of 1-acetyl-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dihydro-1H-indole-5-sulfonamide (CAS: 921544-32-3)
The compound 1-acetyl-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dihydro-1H-indole-5-sulfonamide (CAS: 921544-32-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and pyridazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.
One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 921544-32-3 exhibits high affinity for certain enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map the binding sites and understand the structural basis of its activity. These studies have provided valuable insights into the compound's selectivity and potency.
In addition to its anti-inflammatory properties, recent in vitro and in vivo studies have explored the compound's potential in oncology. Findings indicate that 1-acetyl-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dihydro-1H-indole-5-sulfonamide may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. Notably, its sulfonamide group appears to play a critical role in modulating these effects, highlighting the importance of structural optimization for enhanced efficacy.
Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results suggest that while 921544-32-3 demonstrates favorable absorption and distribution profiles, further modifications may be necessary to improve its half-life and reduce potential off-target effects. Researchers are currently exploring prodrug strategies and formulation enhancements to address these challenges.
The safety and toxicology profile of 1-acetyl-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dihydro-1H-indole-5-sulfonamide have been assessed in preclinical models. Initial toxicity screenings indicate a relatively safe profile at therapeutic doses, with no significant adverse effects observed in vital organs. However, long-term studies are warranted to fully establish its safety for clinical use.
In conclusion, the compound 921544-32-3 represents a promising candidate for further development in both anti-inflammatory and anticancer therapies. Ongoing research aims to optimize its chemical structure, enhance its pharmacokinetic properties, and validate its efficacy in more complex disease models. The insights gained from these studies could pave the way for the development of novel therapeutics targeting a range of pathological conditions.
921544-32-3 (1-acetyl-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,3-dihydro-1H-indole-5-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)